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Compound of Interest

Compound Name: SRT3657

Cat. No.: B11934928 Get Quote

Introduction

SRT3657 is a potent, brain-permeable activator of Sirtuin 1 (SIRT1), a class III histone

deacetylase that plays a crucial role in various cellular processes, including stress resistance,

metabolism, and aging.[1] As a SIRT1 activator, SRT3657 mimics the neuroprotective effects of

caloric restriction, showing potential in models of neurodegeneration by preventing neuronal

and synaptic loss.[1] Accurate and consistent preparation of SRT3657 stock solutions is

paramount for achieving reproducible results in cell-based assays.

These application notes provide a detailed protocol for the preparation, storage, and handling

of SRT3657 stock solutions intended for in vitro research, ensuring compound stability and

optimal performance in cell culture experiments.

Data Presentation: Physicochemical Properties
A summary of key quantitative data for SRT3657 is provided below.
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Property Value Source(s)

Molecular Formula C₄₀H₅₄N₈O₆S [1]

Molecular Weight 774.97 g/mol [1]

Appearance Solid / Powder N/A

Recommended Solvent
Dimethyl sulfoxide (DMSO),

cell culture grade
[1][2]

Storage of Powder -20°C for up to 3 years [1]

Storage of Stock Solution -80°C for up to 1 year [1]

Experimental Protocols
Materials

SRT3657 powder

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade, sterile

Sterile microcentrifuge tubes or cryovials

Sterile, filter-equipped pipette tips

Vortex mixer

0.22 µm syringe filter (hydrophilic PTFE recommended for DMSO)

Sterile syringe

Protocol for Preparing a 10 mM SRT3657 Stock Solution
in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution. All steps should be

performed in a sterile environment (e.g., a laminar flow hood).

Calculate the Required Mass of SRT3657:
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Molecular Weight (MW) = 774.97 g/mol

Desired Concentration = 10 mM = 0.010 mol/L

Desired Volume = 1 mL = 0.001 L

Mass (mg) = 0.010 mol/L × 0.001 L × 774.97 g/mol × 1000 mg/g = 7.75 mg

Weighing the Compound:

Carefully weigh out 7.75 mg of SRT3657 powder into a sterile microcentrifuge tube.

Dissolution:

Add 1 mL of sterile, cell culture grade DMSO to the tube containing the SRT3657 powder.

[2]

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved.[2]

Visually inspect the solution to ensure it is clear and free of particulates. If dissolution is

difficult, gentle warming in a 37°C water bath may be applied.[2][3]

Sterilization (Optional but Recommended):

To ensure sterility, the stock solution can be filter-sterilized.

Using a sterile syringe, draw up the SRT3657 solution.

Attach a 0.22 µm hydrophilic PTFE syringe filter to the syringe.

Carefully filter the solution into a new sterile cryovial.[2]

Aliquoting and Storage:

To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 20-50 µL) in sterile microcentrifuge tubes or cryovials.[2]

[3]
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Label each aliquot clearly with the compound name (SRT3657), concentration (10 mM),

solvent (DMSO), and date of preparation.

Store the aliquots at -80°C for long-term storage of up to one year.[1]

Stock Solution Workflow

1. Weigh 7.75 mg
SRT3657 Powder

2. Add 1 mL
Sterile DMSO

 

3. Vortex Until
Fully Dissolved

 

4. Sterile Filter
(0.22 µm PTFE)

 

5. Aliquot into
Single-Use Vials

 

6. Store Aliquots
at -80°C

 

 

SRT3657-SIRT1 Signaling Pathway
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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